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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838 Get Quote

An in-depth examination of the environmental fate, ecological impact, and standardized testing

protocols for isopropyl acetate, a widely used solvent in the pharmaceutical and chemical

industries. This guide provides researchers, scientists, and drug development professionals

with a comprehensive overview of the key environmental parameters of isopropyl acetate,

supported by quantitative data, detailed experimental methodologies, and visual

representations of its environmental and biological pathways.

Physicochemical Properties and Environmental
Distribution
The environmental behavior of a chemical is largely dictated by its physical and chemical

properties. Isopropyl acetate is a colorless, volatile liquid with a characteristic fruity odor.[1][2]

Its relatively high vapor pressure and moderate water solubility suggest that it will primarily

partition to the atmosphere upon release, with a smaller fraction dissolving in surface waters.[3]

[4] Its low octanol-water partition coefficient (Log K_ow) indicates a low potential for

bioaccumulation in organisms.[3]

A summary of key physicochemical properties is presented in Table 1. This data is crucial for

environmental modeling and predicting the compound's distribution across different

environmental compartments (air, water, soil, and biota).
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Property Value Reference

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

Boiling Point 88.6 °C [3]

Melting Point -73.4 °C [3]

Vapor Pressure 80.5 hPa at 25°C [3]

Water Solubility 30,900 mg/L at 20°C [3]

Log K_ow (Octanol-Water

Partition Coefficient)
1.02 [3]

Henry's Law Constant 2.78 x 10⁻⁴ atm-m³/mol [PubChem]

Soil Adsorption Coefficient

(K_oc)
15 (estimated) [PubChem]

Environmental Fate and Degradation Pathways
Isopropyl acetate is not considered persistent in the environment due to its susceptibility to

various degradation processes.[3][5]

Biodegradation
Isopropyl acetate is readily biodegradable under aerobic conditions.[3] The primary

mechanism of microbial degradation is hydrolysis, catalyzed by esterase enzymes, which

cleaves the ester bond to form isopropanol and acetic acid. Both of these metabolites are

common, readily metabolizable substances in the environment. Isopropanol is typically oxidized

to acetone, which can be further metabolized, while acetic acid is converted to acetyl-CoA and

enters the central metabolic pathway, the Tricarboxylic Acid (TCA) cycle.
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Major Oxidation Products
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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